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A Comprehensive Performance Analysis of SbI3-Based Photodetectors

Antimony triiodide (SbI3), an emerging two-dimensional (2D) metal halide, is garnering

significant interest within the optoelectronics research community. Its unique structure and

promising electronic properties position it as a compelling material for high-performance visible-

light photodetectors. This guide provides an objective comparison of SbI3-based

photodetectors against alternative technologies, supported by experimental data, detailed

methodologies, and visual workflows to aid researchers, scientists, and professionals in the

field.

Performance Comparison of Photodetectors
SbI3-based photodetectors exhibit performance metrics comparable to other 2D metal halides

and lead-free perovskite materials.[1][2] Key performance indicators include responsivity (R),

specific detectivity (D*), and response time (rise time/fall time). The following table summarizes

the performance of SbI3 photodetectors alongside several alternative materials.
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Material
System

Respon
sivity
(A/W)

Detectiv
ity
(Jones)

Rise
Time
(ms)

Fall
Time
(ms)

Wavele
ngth
(nm)

Bias
Voltage
(V)

Referen
ce

SbI3

Nanoshe

et

1.55 8.4 x 10¹⁰ ~150 ~250 405 2 [1]

Cs3Sb2I

9
0.021 1.1 x 10¹¹ 0.47 0.49 450 5 [3]

MAPbI3

Nanonet
10.33 - - - 700 - [4]

MAPbI3/

NCG
0.378 - < 25 < 25 - 5 [5]

WSe2

(Monolay

er)

1.8 x 10⁵ - 23 - 650 -

SnO2

Microwire
1353.0 5.4 x 10¹⁴ < 80 < 80 322 10 [6]

CsPbBr3

QDs
0.032 2.2 x 10¹⁰ ~7 ~14 - 2

HDA-BiI5
1.45 x

10⁻³
5.0 x 10⁹ 63 62 375 0 [7]

Experimental Protocols
The characterization of SbI3-based photodetectors involves a series of standardized

experiments to quantify their performance. The methodologies for determining the key

parameters are detailed below.

Responsivity and Detectivity Measurement
Responsivity (R) is the ratio of the generated photocurrent (Iph) to the incident light power (Pin)

on the effective area (A) of the photodetector. Specific detectivity (D*) represents the ability of a
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detector to discern weak signals and is calculated using the responsivity, the elementary

charge (q), and the dark current density (Jd).

Experimental Setup: A calibrated light source (e.g., a 405 nm laser or a solar simulator with a

monochromator) is used to illuminate the SbI3 photodetector. The incident power is

measured with a calibrated optical power meter. A semiconductor characterization system or

a source meter is used to apply a bias voltage and measure the resulting photocurrent and

dark current (current without illumination).

Procedure:

The current-voltage (I-V) curve of the photodetector is measured in the dark to determine

the dark current (Id) at a specific bias voltage.

The photodetector is illuminated with light of a known wavelength and power density.

The I-V curve is measured under illumination to obtain the light current (Ilight).

The photocurrent is calculated as Iph = Ilight - Id.

Responsivity is calculated using the formula: R = Iph / Pin.

Specific detectivity is calculated using the formula: D* = R / (2q * Jd)^0.5, where Jd = Id /

A.

Response Time Measurement
The response time, characterized by the rise time (tr) and fall time (tf), determines the

photodetector's ability to follow fast optical signals. The rise time is typically defined as the time

taken for the photocurrent to rise from 10% to 90% of its peak value, while the fall time is the

time taken to drop from 90% to 10%.[6][8]

Experimental Setup: A pulsed laser or a continuous wave laser with a high-speed optical

chopper is used to provide a modulated light signal. The photodetector is connected to a bias

source and an oscilloscope to monitor the output photocurrent waveform.

Procedure:
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The photodetector is illuminated with a square-wave light pulse.

The time-dependent photoresponse is captured and displayed on the oscilloscope.

The rise time is measured from the leading edge of the waveform (10% to 90% of the

maximum signal).

The fall time is measured from the trailing edge of the waveform (90% to 10% of the

maximum signal). This process is often repeated and averaged to ensure accuracy.[8]

Visualizing Experimental and Logical Workflows
To better illustrate the processes involved in performance analysis, the following diagrams are

provided in the DOT language for Graphviz.
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Caption: Experimental workflow for SbI3 photodetector characterization.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1197476?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


SbI3 Photodetector

Alternative Photodetectors

Performance Metrics

Lead-Free Perovskites
(e.g., Cs3Sb2I9)

Compare R, D, t

Other 2D Materials
(e.g., WSe2, MoS2)

Compare R, D, t

Metal Oxides
(e.g., SnO2)

Compare R, D*, t

Click to download full resolution via product page

Caption: Logical comparison of SbI3 photodetectors with alternatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Performance analysis of SbI3-based photodetectors].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1197476#performance-analysis-of-sbi3-based-
photodetectors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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